Cas no 2229206-95-3 (3-(2-fluoro-3-methylphenyl)methylazetidin-3-ol)

• Product Name: 3-(2-fluoro-3-methylphenyl)methylazetidin-3-ol
• CAS No: 2229206-95-3
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• CID: 6504680
• PubChem ID: 165781752
• Update Time: 2025-08-05

3-(2-fluoro-3-methylphenyl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-3-methylphenyl)methylazetidin-3-ol
• EN300-1786773
• 3-[(2-fluoro-3-methylphenyl)methyl]azetidin-3-ol
• 2229206-95-3

• Inchi： 1S/C11H14FNO/c1-8-3-2-4-9(10(8)12)5-11(14)6-13-7-11/h2-4,13-14H,5-7H2,1H3
• InChI Key： PSUVXXBBKTXTMA-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=CC=1CC1(CNC1)O

Computed Properties

• Exact Mass: 195.105942232g/mol
• Monoisotopic Mass: 195.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(2-fluoro-3-methylphenyl)methylazetidin-3-ol

Comprehensive Overview of 3-(2-fluoro-3-methylphenyl)methylazetidin-3-ol (CAS No. 2229206-95-3)

The compound 3-(2-fluoro-3-methylphenyl)methylazetidin-3-ol (CAS No. 2229206-95-3) is a structurally unique molecule that has garnered significant interest in pharmaceutical and chemical research. Its distinct azetidin-3-ol core, combined with a 2-fluoro-3-methylphenyl substituent, makes it a promising candidate for various applications, particularly in drug discovery and material science. Researchers are increasingly exploring its potential due to its versatile reactivity and potential biological activity.

One of the key features of 3-(2-fluoro-3-methylphenyl)methylazetidin-3-ol is its fluorinated aromatic ring, which enhances its stability and bioavailability. Fluorination is a common strategy in medicinal chemistry to improve the metabolic stability of compounds, and this molecule is no exception. The presence of the methyl group at the 3-position of the phenyl ring further modulates its electronic properties, making it an attractive scaffold for further derivatization.

In recent years, the demand for fluorinated heterocycles like 3-(2-fluoro-3-methylphenyl)methylazetidin-3-ol has surged, driven by their applications in the development of novel therapeutics. For instance, similar compounds have been investigated for their potential as enzyme inhibitors or receptor modulators, addressing conditions such as inflammation and neurological disorders. This aligns with the growing trend of precision medicine, where tailored molecular designs are crucial for targeting specific pathways.

Synthetic routes to 3-(2-fluoro-3-methylphenyl)methylazetidin-3-ol often involve multi-step processes, including ring formation and selective fluorination. Chemists are particularly interested in optimizing these methods to improve yield and scalability, which are critical for industrial applications. The compound's azetidine ring also presents opportunities for stereoselective synthesis, a hot topic in modern organic chemistry.

From an SEO perspective, users frequently search for terms like "azetidine derivatives in drug discovery", "fluorinated phenyl compounds", and "CAS 2229206-95-3 applications". These queries reflect the broader interest in specialty chemicals and their role in advancing science. By addressing these topics, this article aims to provide valuable insights while maintaining a high level of technical accuracy.

Environmental and sustainability considerations are also relevant when discussing 3-(2-fluoro-3-methylphenyl)methylazetidin-3-ol. The pharmaceutical industry is under increasing pressure to adopt green chemistry principles, and researchers are exploring eco-friendly synthesis methods for such compounds. This aligns with global efforts to reduce the environmental footprint of chemical manufacturing.

In summary, 3-(2-fluoro-3-methylphenyl)methylazetidin-3-ol (CAS No. 2229206-95-3) represents a fascinating area of research with broad implications. Its unique structure, combined with the growing demand for fluorinated heterocycles, positions it as a compound of significant interest. Whether for drug development or material science, this molecule continues to inspire innovation and exploration in the scientific community.